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The table below summarizes the quantitatively tested in vivo formulation for Acalisib from a supplier's

website [1].

Parameter Description

Recommended Formulation 5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH₂O

Dosage for Preparation 4 mg/mL (9.97 mM)

| Preparation Protocol | 1. Add 50 μL of 80 mg/mL clear DMSO stock solution to 400 μL PEG300, mix

evenly. 2. Add 50 μL of Tween-80, mix evenly. 3. Add 500 μL of ddH₂O, mix evenly. The solution should be

clear. | | Administration Note | For best results, the mixed solution should be used immediately. |

Another supplier also lists a formulation using 5% DMSO and 95% Corn Oil, with a final concentration of

0.57 mg/mL (1.42 mM) [1].

Key Experimental Findings and Protocol

One identified study investigated the role of PI3K isoforms in obesity by comparing Acalisib (a PI3Kδ

inhibitor) with BYL-719 (Alpelisib, a PI3Kα inhibitor) [2].

Animal Model: Obese hyperphagic ob/ob mice (20-week-old males, n=10 per group) [2].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548988?utm_src=pdf-body
https://www.smolecule.com/products/s548988?utm_src=pdf-interest
https://www.smolecule.com/products/s548988?utm_src=pdf-body
https://www.selleckchem.com/products/acalisib-gs-9820.html
https://www.selleckchem.com/products/acalisib-gs-9820.html
https://www.smolecule.com/products/s548988?utm_src=pdf-body
https://www.aging-us.com/article/101075/text
https://www.aging-us.com/article/101075/text
https://www.smolecule.com/products/s548988?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Dosing Regimen: Acalisib was administered at 5 mg/kg and 10 mg/kg via daily oral gavage for 15-

16 days [2].
Key Outcome: In contrast to the PI3Kα inhibitor, Acalisib did not significantly reduce body weight
in the ob/ob mice, indicating that inhibition of the p110δ isoform is insufficient to reduce obesity in this
model [2].

Acalisib and PI3Kδ Signaling Pathway

The following diagram illustrates the specific signaling pathway targeted by Acalisib in cellular

environments, which is crucial for understanding its mechanism of action in hematologic malignancies.
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Interpretation and Further Considerations

The available data suggests Acalisib is a highly selective PI3Kδ inhibitor with research applications

primarily in hematologic contexts [3] [1]. Its lack of efficacy in the obesity model underscores its isoform

specificity [2].

For hematologic malignancy research: The provided formulation and 10 mg/kg dosing from the
xenograft study [2] is a relevant starting point.

For other research areas: You may need to conduct pilot dose-ranging studies, as efficacy is highly
context-dependent.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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